4-(2,5-Dimethoxyphenyl)thian-4-ol

• IUPAC Name: 4-(2,5-dimethoxyphenyl)thian-4-ol
• InChI: InChI=1S/C13H18O3S/c1-15-10-3-4-12(16-2)11(9-10)13(14)5-7-17-8-6-13/h3-4,9,14H,5-8H2,1-2H3
• InChI Key: OHDDMYHCAFHJNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2(CCSCC2)O
• Molecular Formula: C13H18O3S
• Molecular Weight: 254.35 g/mol

Description

4-(2,5-Dimethoxyphenyl)thian-4-ol is a sulfur-containing heterocyclic compound featuring a six-membered thiane ring (C₅H₁₀S) substituted at the 4-position with a hydroxyl (-OH) group and a 2,5-dimethoxyphenyl moiety. The 2,5-dimethoxy substitution on the aromatic ring introduces electron-donating effects, which may influence the compound’s electronic properties, solubility, and reactivity.

Preparation Methods

The preparation of 4-(2,5-Dimethoxyphenyl)thian-4-ol involves several synthetic routes and reaction conditions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents .

Chemical Reactions Analysis

4-(2,5-Dimethoxyphenyl)thian-4-ol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions .

Scientific Research Applications

4-(2,5-Dimethoxyphenyl)thian-4-ol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its interactions with biological molecules and potential therapeutic effects. In medicine, it is investigated for its potential use in drug development and treatment of specific diseases. In industry, it is used in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethoxyphenyl)thian-4-ol involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used. Detailed studies on its mechanism of action can provide insights into its potential therapeutic and industrial applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 4-(2,5-Dimethoxyphenyl)thian-4-ol with structurally related sulfur-containing heterocycles:

Compound Name	Core Structure	Ring Size	Aryl Substituent	Functional Groups	Availability Status
4-(2,5-Dimethoxyphenyl)thian-4-ol	Thiane	6-membered	2,5-Dimethoxyphenyl	-OH, -S-	Discontinued
3-(3-iso-Propoxyphenyl)thiolan-3-ol	Thiolane	5-membered	3-iso-Propoxyphenyl	-OH, -S-	Discontinued
5-(Z)-[(4-Methoxyphenyl)methylene]-2-[(4-methoxyphenyl)methylenehydrazono]-3-(4-hydroxyphenyl)-4-thiazolidinone	Thiazolidinone	5-membered	4-Methoxyphenyl, 4-hydroxyphenyl	-NH-, -C=O, -S-	Synthesized via reflux ()

Key Observations:

Ring Size and Conformation: Thiane (6-membered) offers greater conformational flexibility compared to thiolane (5-membered) or thiazolidinone (rigid due to fused rings). Thiazolidinone derivatives () incorporate additional functional groups (-C=O, -NH-), enabling diverse reactivity and hydrogen-bonding interactions .

In contrast, the 3-iso-propoxy group in thiolan-3-ol introduces steric bulk, which may hinder rotational freedom or intermolecular interactions . Thiazolidinones with 4-methoxy and 4-hydroxyphenyl groups () balance electronic and hydrogen-bonding properties, making them versatile scaffolds for drug discovery .

Hydroxyl Group Positioning :

• The hydroxyl group in thian-4-ol is axial in the thiane ring, whereas in thiolan-3-ol, it occupies an equatorial position relative to the smaller thiolane ring. This difference influences hydrogen-bonding networks and crystal packing.